![molecular formula C7H4Cl2N2S B586269 5,7-Dichlorobenzo[d]thiazol-2-amine CAS No. 158465-13-5](/img/structure/B586269.png)
5,7-Dichlorobenzo[d]thiazol-2-amine
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Overview
Description
5,7-Dichlorobenzo[d]thiazol-2-amine is a chemical compound with the molecular formula C7H4Cl2N2S . It is a white to off-white solid .
Molecular Structure Analysis
The molecular weight of this compound is 220.1 . The InChI code is 1S/C7H5Cl2N2S/c8-3-1-4(9)6-5(2-3)11-7(10)12-6/h1-2,12H,(H2,10,11) .Physical And Chemical Properties Analysis
This compound is a white to off-white solid . It should be stored in a dark place, in an inert atmosphere, at room temperature .Scientific Research Applications
Corrosion Inhibition : Thiazole and thiadiazole derivatives, including 5,7-Dichlorobenzo[d]thiazol-2-amine, have been studied for their corrosion inhibition performances against iron metal. Quantum chemical parameters and molecular dynamics simulations were used to predict their efficacy (Kaya et al., 2016).
Antiviral Activity : Some derivatives of this compound have shown potential antiviral activity, particularly against the tobacco mosaic virus (Chen et al., 2010).
Molluscicidal Properties : Thiazolo[5,4-d]pyrimidines, related to this compound, have been explored for their molluscicidal properties, which could have implications in controlling schistosomiasis (El-bayouki & Basyouni, 1988).
Anti-Inflammatory Activity : N-aryl-4-aryl-1,3-thiazole-2-amine derivatives, related to the chemical , have shown potential as direct inhibitors of 5-lipoxygenase, an enzyme involved in inflammation-related diseases (Suh et al., 2012).
Antitumor Activity : Derivatives of this compound have demonstrated promising antitumor activity, particularly against certain cancer cell lines (Hu et al., 2010).
Antimicrobial Activity : Various derivatives of this compound have been synthesized and shown to possess significant antimicrobial activity against a range of bacterial and fungal species (Reddy & Reddy, 2010).
Drug Discovery : Thiazoles, including derivatives of this compound, are considered useful candidates in drug discovery programs, offering potential for developing new therapeutics (Colella et al., 2018).
Synthesis of Pigments : Novel pigments based on this compound derivatives have been synthesized, showing potential for industrial applications in coloring compounds (Rizk et al., 2021).
Safety and Hazards
The safety information for 5,7-Dichlorobenzo[d]thiazol-2-amine indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation .
properties
IUPAC Name |
5,7-dichloro-1,3-benzothiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2N2S/c8-3-1-4(9)6-5(2-3)11-7(10)12-6/h1-2H,(H2,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZOSKIQVUBIDGL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1N=C(S2)N)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60655434 |
Source
|
Record name | 5,7-Dichloro-1,3-benzothiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60655434 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.09 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
158465-13-5 |
Source
|
Record name | 5,7-Dichloro-1,3-benzothiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60655434 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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